N-(4-Fluorophenyl)-2-(2-oxobutoxy)pyrimidine-5-carboxamide

• CAS No.: 923292-38-0
• Molecular Formula: C15H14FN3O3
• Molecular Weight: 303.29 g/mol
• IUPAC Name: N-(4-fluorophenyl)-2-(2-oxobutoxy)pyrimidine-5-carboxamide
• InChI: InChI=1S/C15H14FN3O3/c1-2-13(20)9-22-15-17-7-10(8-18-15)14(21)19-12-5-3-11(16)4-6-12/h3-8H,2,9H2,1H3,(H,19,21)
• InChI Key: RGXOTTHTTXAEKW-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)COC1=NC=C(C=N1)C(=O)NC2=CC=C(C=C2)F

Description

N-(4-Fluorophenyl)-2-(2-oxobutoxy)pyrimidine-5-carboxamide is a useful research compound. Its molecular formula is C15H14FN3O3 and its molecular weight is 303.29 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

2-[(Methoxymethylcarbamoyl)methoxy]pyrimidine-5-carboxylic acid (4-fluorophenyl)amide (prepared as in Example 4, 60 mg, 0.18 mmol) was suspended in 1.8 mL THF and cooled to 0° C. Ethyl magnesium bromide (1 M in THF, 0.45 mL, 0.45 mmol) was added dropwise while maintaining internal reaction temperature between 0° C. and 5° C. The reaction mixture was warmed to ambient temperature and held for 1 h. The reaction mixture was cooled back to 0° C. and a second addition (0.45 mL, 0.45 mmol) of Grignard reagent was performed. The reaction was warmed to ambient temperature and held for 2.5 hours. The reaction was quenched with 0.1 M HCl and diluted with ethyl acetate. The organic layer was separated, dried using Na2SO4 and concentrated to 36 mg of yellow oil. The crude material was purified by SiO2 chromatography to deliver 8 mg (15% yield) of the titled compound. ESI-MS m/z 304 (MH+), 302 (M−H−).